Cas no 2034339-90-5 (N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide
• CAS No: 2034339-90-5
• MF: C₁₇H₁₂F₂N₂O₄
• MW: 346.284991264343
• CID: 6089306
• PubChem ID: 121019210
• Update Time: 2025-07-20

N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide
• AKOS026702370
• N'-(2,4-difluorophenyl)-N-[[5-(furan-2-yl)furan-2-yl]methyl]oxamide
• N-({[2,2'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide
• N1-([2,2'-bifuran]-5-ylmethyl)-N2-(2,4-difluorophenyl)oxalamide
• F6516-0931
• 2034339-90-5

• Inchi： 1S/C17H12F2N2O4/c18-10-3-5-13(12(19)8-10)21-17(23)16(22)20-9-11-4-6-15(25-11)14-2-1-7-24-14/h1-8H,9H2,(H,20,22)(H,21,23)
• InChI Key： HVJWUHZLBBALOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(NCC1=CC=C(C2=CC=CO2)O1)=O)=O)F

Computed Properties

• Exact Mass: 346.07651319g/mol
• Monoisotopic Mass: 346.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.5Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide

Comprehensive Overview of N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 2034339-90-5)

In the realm of organic chemistry and pharmaceutical research, N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 2034339-90-5) has emerged as a compound of significant interest. This bifuran-derived diamide showcases a unique molecular architecture, combining a 2,2'-bifuran core with a 2,4-difluorophenyl moiety, linked via an ethanediamide bridge. Its structural complexity and potential applications in drug discovery have made it a focal point for researchers exploring novel small-molecule therapeutics.

The compound's CAS number 2034339-90-5 serves as a critical identifier in chemical databases, facilitating its study across academic and industrial laboratories. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such heterocyclic compounds, as they often exhibit favorable pharmacokinetic properties. Users frequently search for terms like "bifuran derivatives in medicine" or "diamide-based drug candidates," reflecting the growing demand for innovative bioactive molecules.

One of the standout features of N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide is its potential role in targeting enzyme inhibition. The 2,4-difluorophenyl group is known to enhance binding affinity in many kinase inhibitors, a class of drugs widely investigated for cancer therapy and inflammatory diseases. Meanwhile, the bifuran scaffold contributes to the compound's metabolic stability, a key consideration in drug development pipelines.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and furan functionalization. Researchers often inquire about "synthetic routes for bifuran diamides" or "optimization of ethanediamide derivatives," highlighting the technical challenges and innovations associated with its production. The compound's solubility and crystallinity properties are also frequently discussed, as they impact its formulation in preclinical studies.

In the context of green chemistry, N-({2,2'-bifuran-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide aligns with efforts to develop sustainable synthetic methodologies. The use of furan-based building blocks derived from biomass resources underscores its potential in eco-friendly pharmaceutical synthesis. This resonates with current searches for "biodegradable drug components" and "renewable chemistry in pharma," topics gaining traction among environmentally conscious researchers.

Looking ahead, the compound's versatility may extend beyond therapeutic applications. Its aromatic bifuran system could be leveraged in material science, particularly in designing organic semiconductors or fluorescent probes. Such interdisciplinary potential makes CAS No. 2034339-90-5 a compelling subject for further investigation, bridging gaps between chemical biology and advanced materials.